Cas no 371-90-4 (1,1-difluorocyclohexane)
1,1-difluorocyclohexane structure
Product Name:1,1-difluorocyclohexane
CAS No:371-90-4
MF:C6H10F2
MW:120.140408992767
MDL:MFCD03788491
CID:308195
PubChem ID:164586
Update Time:2025-04-19
1,1-difluorocyclohexane Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexane,1,1-difluoro-
- 1,1-DIFLUOROCYCLOHEXANE
- 4,4-Difluorocyclohexane
- sorbitanmonooleate
- AKOS005259957
- AMY5923
- SCHEMBL22097
- DTXSID20190598
- EN300-329637
- Cyclohexane, 1,1-difluoro-
- ZORQXIQZAOLNGE-UHFFFAOYSA-N
- 371-90-4
- 1,1-difluoro-cyclohexane
- YYKYFTUWTQIMQV-UHFFFAOYSA-N
- ZVMGEDNGUMERCG-UHFFFAOYSA-N
- F87928
- FT-0606118
- ZB1756
- MFCD03788491
- D5868
- DTXCID60113089
- 1,1-difluorocyclohexane
-
- MDL： MFCD03788491
- Inchi： 1S/C6H10F2/c7-6(8)4-2-1-3-5-6/h1-5H2
- InChI Key： ZORQXIQZAOLNGE-UHFFFAOYSA-N
- SMILES： FC1(CCCCC1)F
Computed Properties
- Exact Mass: 120.07500
- Monoisotopic Mass: 120.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 70.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1
- Boiling Point: 95.8°Cat760mmHg
- Flash Point: 4.9°C
- Refractive Index: 1.383
- PSA: 0.00000
- LogP: 2.58580
1,1-difluorocyclohexane Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
- HazardClass：IRRITANT
1,1-difluorocyclohexane Customs Data
- HS CODE：2903890090
- Customs Data：
China Customs Code:
2903890090Overview:
2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1,1-difluorocyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB228016-1 g |
1,1-Difluorocyclohexane, 98%; . |
371-90-4 | 98% | 1g |
€193.30 | 2023-06-22 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D918183-100mg |
1,1-Difluorocyclohexane |
371-90-4 | ≥98%(GC) | 100mg |
￥187.20 | 2022-01-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D5868-1G |
1,1-Difluorocyclohexane |
371-90-4 | >98.0%(GC) | 1g |
¥940.00 | 2024-04-16 | |
| Enamine | EN300-329637-0.05g |
1,1-difluorocyclohexane |
371-90-4 | 0.05g |
$1152.0 | 2023-09-04 | ||
| Enamine | EN300-329637-0.1g |
1,1-difluorocyclohexane |
371-90-4 | 0.1g |
$1207.0 | 2023-09-04 | ||
| Enamine | EN300-329637-0.25g |
1,1-difluorocyclohexane |
371-90-4 | 0.25g |
$1262.0 | 2023-09-04 | ||
| Enamine | EN300-329637-0.5g |
1,1-difluorocyclohexane |
371-90-4 | 0.5g |
$1316.0 | 2023-09-04 | ||
| Enamine | EN300-329637-1.0g |
1,1-difluorocyclohexane |
371-90-4 | 1g |
$1371.0 | 2023-06-07 | ||
| Enamine | EN300-329637-2.5g |
1,1-difluorocyclohexane |
371-90-4 | 2.5g |
$2688.0 | 2023-09-04 | ||
| Enamine | EN300-329637-5.0g |
1,1-difluorocyclohexane |
371-90-4 | 5g |
$3977.0 | 2023-06-07 |
1,1-difluorocyclohexane Related Literature
-
1. Substituent chemical shifts (SCS) in NMR. Part 5. Mono- and di-fluoro SCS in rigid moleculesRaymond J. Abraham,Mark Edgar,Lee Griffiths,Richard L. Powell J. Chem. Soc. Perkin Trans. 2 1995 561
-
2. Substituent chemical shifts (SCS) in NMR. Part 5. Mono- and di-fluoro SCS in rigid moleculesRaymond J. Abraham,Mark Edgar,Lee Griffiths,Richard L. Powell J. Chem. Soc. Perkin Trans. 2 1995 561
-
3. Cyclization reactivities of fluorinated hex-5-enyl radicalsWilliam R. Dolbier Jr.,,Xiao X. Rong,Michael D. Bartberger,Henryk Koroniak,Bruce E. Smart,Zhen-Yu Yang J. Chem. Soc. Perkin Trans. 2 1998 219
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